Cas no 106996-32-1 (2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide)

• Product Name: 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide
• CAS No: 106996-32-1
• MF: C₁₃H₂₆N₂O₅Si
• MW: 318.44144487381
• CID: 127422
• PubChem ID: 13750479
• Update Time: 2025-05-24

2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide
• 2-oxo-N-(3-trimethoxysilylpropyl)azepane-1-carboxamide
• N-[1-Oxo-5-(trimethoxysilyl)-2-azapentyl]caprolactam
• N-[5-(TRIMETHOXYSILYL)-2-AZA-1-OXOPENTYL]CAPROLACTAM
• 106996-32-1
• N-[5-(Trimethoxysilyl)-2-aza-1-oxopentyl]-caprolactam
• 2-(4-Pyridylethyl)Trimethoxysilane
• FT-0735420
• AKOS015909235
• 1H-Azepine-1-carboxamide,hexahydro-2-oxo-N-[3-(trimethoxysilyl)propyl]-
• SCHEMBL1276907
• DB-347293
• XLOUXCBUKZRSQG-UHFFFAOYSA-N

• MDL： MFCD00069154
• Inchi： 1S/C13H26N2O5Si/c1-18-21(19-2,20-3)11-7-9-14-13(17)15-10-6-4-5-8-12(15)16/h4-11H2,1-3H3,(H,14,17)
• InChI Key： XLOUXCBUKZRSQG-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(N1C(CCCCC1)=O)=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 318.16100
• Monoisotopic Mass: 318.16109847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1,14 g/cm3
• Melting Point: -39°C
• Flash Point: 136°C
• PSA: 77.10000
• LogP: 1.69560

2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide

2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 106996-32-1, known as 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines an azepane ring system with a trimethoxysilyl group and a carboxamide functional group. The azepane ring, a seven-membered cyclic amine, provides structural stability and contributes to the compound's versatility in different chemical environments.

Recent studies have highlighted the importance of trimethoxysilyl groups in enhancing the reactivity and stability of organic compounds. In the case of 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide, the trimethoxysilyl group plays a crucial role in modulating the electronic properties of the molecule, making it highly suitable for applications in advanced materials science and drug delivery systems. The carboxamide functional group further enhances the compound's ability to form hydrogen bonds, which is essential for its interactions in biological systems.

The synthesis of 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of industrial and academic applications. The use of trimethoxysilyl groups in this synthesis has been shown to significantly improve the efficiency of intermediate steps, reducing production costs and environmental impact.

In terms of applications, this compound has found significant use in the development of advanced polymers and coatings. Its ability to form strong covalent bonds with silanol groups makes it an ideal candidate for creating durable and weather-resistant materials. Recent advancements in nanotechnology have also leveraged this compound's unique properties to develop novel nanocomposites with enhanced mechanical and thermal stability.

Moreover, 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide has shown promise in the field of medicinal chemistry. Its ability to interact with biological systems through hydrogen bonding and π-π interactions has made it a valuable tool in drug design. Researchers have explored its potential as a scaffold for developing new classes of antibiotics and anticancer agents, with encouraging results from preliminary studies.

The structural integrity of this compound is further enhanced by its azepane ring system, which provides rigidity and prevents unwanted conformational changes. This property is particularly advantageous in applications where molecular stability is critical, such as in high-performance lubricants and adhesives. The combination of these features makes 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide a versatile and valuable compound across multiple industries.

Looking ahead, ongoing research into this compound focuses on expanding its applications in sustainable chemistry. Scientists are exploring ways to incorporate renewable feedstocks into its synthesis process, reducing its environmental footprint while maintaining its exceptional performance characteristics. Additionally, efforts are underway to investigate its potential as a building block for next-generation biomaterials, which could revolutionize fields such as regenerative medicine and tissue engineering.

In conclusion, 2-Oxo-N-(3-(trimethoxysilyl)propyl)azepane-1-carboxamide (CAS No. 106996-32-1) is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in the development of innovative solutions for tomorrow's challenges.